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Compound of Interest

Compound Name: Nobilone

Cat. No.: B1257915 Get Quote

This document provides comprehensive guidance for the safe and compliant disposal of

Nobilone, a synthetic cannabinoid classified as a DEA Schedule II controlled substance.[1][2]

Adherence to these procedures is critical to ensure personnel safety, prevent environmental

contamination, and maintain regulatory compliance. This protocol is intended for

implementation by researchers, scientists, and drug development professionals in a laboratory

setting.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is imperative to understand the hazards associated

with Nobilone. Personnel must handle the substance in a controlled environment, such as a

chemical fume hood, to minimize exposure.[3]

Required Personal Protective Equipment (PPE):

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Hazard Summary:

Acute Toxicity: Harmful if swallowed.
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Health Hazards: May cause drowsiness, dizziness, and euphoria.[4][5] It is also suspected of

damaging fertility or the unborn child.

Regulatory: Nobilone is a DEA Schedule II controlled substance, indicating a high potential

for abuse and dependence.[1][2]

Nobilone: Chemical and Physical Properties
The following table summarizes key quantitative data for Nobilone.

Property Value Source

Molecular Formula C₂₄H₃₆O₃ [1][6]

Molecular Weight 372.5 g/mol [6]

Physical Description
Solid, white to off-white

crystalline powder
[1][2]

Solubility (Aqueous) < 0.5 mg/L [2]

LogP 6.8 [1]

DEA Schedule II [1][2]

Disposal Protocol: Step-by-Step Guide
The proper disposal route for Nobilone waste depends on its form: trace-contaminated

materials or bulk quantities. Environmental regulations prohibit the disposal of Nobilone into

drains or standard waste streams without proper treatment.[3]

Step 1: Waste Segregation

At the point of generation, determine if the waste is "trace-contaminated" or "bulk."

Trace Contamination: Includes items with minimal residual Nobilone, such as empty vials,

used gloves, bench paper, and contaminated weighing papers.

Bulk/Unused Nobilone: Includes expired stock, unused formulations, or significant

quantities of raw material.
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Step 2: Trace Contamination Disposal

Collect all trace-contaminated materials in a dedicated, clearly labeled hazardous waste

container. The container should be yellow and marked "Trace Chemotherapy Waste" or as

required by your institution's hazardous drug waste stream.

When the container is full, seal it securely.

Arrange for disposal through your institution's licensed hazardous waste management

contractor. This waste stream is typically destined for incineration.

Step 3: Bulk/Unused Nobilone Disposal

Primary Method (Recommended): Transfer the bulk Nobilone to a primary hazardous waste

container designated for pharmaceutical or controlled substance waste. This container must

be securely sealed and clearly labeled with the chemical name ("Nobilone") and relevant

hazard symbols.

Store the sealed container in a secure, designated area, adhering to all DEA requirements

for Schedule II substance storage, until pickup.

Arrange for collection by a licensed hazardous and controlled substance waste disposal

contractor. Ensure the contractor provides a manifest for tracking the waste to its final

destruction, which is typically high-temperature incineration.

Alternative Method (Denaturing): For smaller quantities, commercially available controlled

substance denaturing kits may be used.[7] These kits contain activated carbon or other

media that render the drug irretrievable. Follow the manufacturer's specific instructions for

use. Once denatured, the container can typically be disposed of in the appropriate

hazardous waste stream as per institutional policy.[7]

Record Keeping: Meticulously document the destruction of all bulk Nobilone in a controlled

substance logbook, as required by the DEA. The entry should include the date, quantity

destroyed, method of destruction, and the signatures of at least two authorized individuals

witnessing the process.[7]

Logical Workflow for Nobilone Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Nobilone waste materials in a laboratory setting.
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Caption: Nobilone waste disposal workflow for laboratory professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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